Cas no 22814-95-5 (Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-)

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- structure
22814-95-5 structure
Product Name:Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
CAS No:22814-95-5
MF:C13H12ClN3S
MW:277.772480010986
CID:1412092
PubChem ID:4685264
Update Time:2025-04-20

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
    • 4-(4-chloro-phenyl)-1-phenyl-thiosemicarbazide
    • 4-(4-CHLOROPHENYL)-1-PHENYL-3-THIOSEMICARBAZIDE
    • 22814-95-5
    • AKOS024333635
    • 1-anilino-3-(4-chlorophenyl)thiourea
    • 1-Phenyl-4-(4-chlorophenyl)thiosemicarbazide
    • Inchi: 1S/C13H12ClN3S/c14-10-6-8-11(9-7-10)15-13(18)17-16-12-4-2-1-3-5-12/h1-9,16H,(H2,15,17,18)
    • InChI Key: HMXMVJBDDXZYBL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(NNC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 277.04426
  • Monoisotopic Mass: 277.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2A^2
  • XLogP3: 4

Experimental Properties

  • PSA: 36.09

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd